4-(4-Chlorophenyl)-3-(thiophen-2-yl)-2,5-dihydrofuran-2-one
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Description
4-(4-Chlorophenyl)-3-(thiophen-2-yl)-2,5-dihydrofuran-2-one is a useful research compound. Its molecular formula is C14H9ClO2S and its molecular weight is 276.73. The purity is usually 95%.
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Scientific Research Applications
Thiophene Derivatives and Carcinogenicity Studies
Thiophene derivatives, such as 4-(4-Chlorophenyl)-3-(thiophen-2-yl)-2,5-dihydrofuran-2-one, have been explored for their potential carcinogenicity. Studies have synthesized thiophene analogues of known carcinogens like benzidine and 4-aminobiphenyl, evaluating their carcinogenic potential in vitro through assays like the Salmonella reverse-mutation and cell-transformation assays. These studies suggest that while thiophene derivatives show potential carcinogenic activity in vitro, their actual carcinogenic potential in vivo remains uncertain. This highlights the need for careful evaluation of such compounds' safety before considering them for practical applications (Ashby et al., 1978).
Environmental Impact of Chlorophenols
The environmental impact of chlorophenols, which are structurally related to this compound, has been extensively reviewed. Chlorophenols exhibit moderate to high toxicity towards mammalian and aquatic life and possess varying degrees of persistence and bioaccumulation potential. These compounds have been identified as significant pollutants, primarily due to their use in pesticides and industrial chemicals, posing risks to aquatic ecosystems and requiring rigorous monitoring and management strategies (Krijgsheld & Gen, 1986).
Synthesis and Bioactivity of Thiophene-Substituted Compounds
Research has emphasized the significance of thiophene and furan derivatives in medicinal chemistry, showcasing their roles as key structural units in bioactive molecules. Specifically, studies have demonstrated the importance of furan-2-yl, furan-3-yl, thien-2-yl, and thien-3-yl substituents in the development of nucleobases, nucleosides, and their analogues with potent antiviral, antitumor, and antimycobacterial properties. This underscores the potential of thiophene derivatives, including this compound, in the design of new therapeutic agents (Ostrowski, 2022).
Properties
IUPAC Name |
3-(4-chlorophenyl)-4-thiophen-2-yl-2H-furan-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9ClO2S/c15-10-5-3-9(4-6-10)11-8-17-14(16)13(11)12-2-1-7-18-12/h1-7H,8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLJSREJYSFGHMC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=C(C(=O)O1)C2=CC=CS2)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9ClO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.